Cas no 78795-04-7 ((3-Nitro-2-oxo-2H-chromen-4-ylamino)-acetic acid)

• Product Name: (3-Nitro-2-oxo-2H-chromen-4-ylamino)-acetic acid
• CAS No: 78795-04-7
• MF: C₁₁H₈N₂O₆
• MW: 264.191022872925
• CID: 4937644
• Update Time: 2025-06-15

(3-Nitro-2-oxo-2H-chromen-4-ylamino)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Nitro-2-oxo-2H-chromen-4-ylamino)-acetic acid
• 2-((3-Nitro-2-oxo-2H-chromen-4-yl)amino)acetic acid
• Oprea1_095489
• 2-[(3-nitro-2-oxochromen-4-yl)amino]acetic acid
• ST50282438
• (3-nitro-2-oxo-2 h-chromen-4-ylamino)-acetic acid

• Inchi： 1S/C11H8N2O6/c14-8(15)5-12-9-6-3-1-2-4-7(6)19-11(16)10(9)13(17)18/h1-4,12H,5H2,(H,14,15)
• InChI Key： GBUPCUONHLYFIU-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C2C=CC=CC1=2)NCC(=O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 264.03823598 g/mol
• Monoisotopic Mass: 264.03823598 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 264.19
• XLogP3: 1.8
• Topological Polar Surface Area: 121

Additional information on (3-Nitro-2-oxo-2H-chromen-4-ylamino)-acetic acid

Comprehensive Overview of (3-Nitro-2-oxo-2H-chromen-4-ylamino)-acetic acid (CAS No. 78795-04-7)

(3-Nitro-2-oxo-2H-chromen-4-ylamino)-acetic acid, with the CAS number 78795-04-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the coumarin derivative family, known for its diverse biological activities and applications in drug development. The presence of the nitro group and acetic acid moiety in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers are increasingly exploring (3-Nitro-2-oxo-2H-chromen-4-ylamino)-acetic acid for its potential role in designing novel therapeutic agents. Its unique structural features, including the coumarin core and aminoacetic acid side chain, contribute to its ability to interact with biological targets. Recent studies have highlighted its relevance in addressing contemporary health challenges, such as antimicrobial resistance and inflammation-related disorders, aligning with current trends in precision medicine.

The synthesis and characterization of CAS 78795-04-7 involve advanced techniques like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are critical for its application in high-value research. The growing demand for coumarin-based compounds in the pharmaceutical industry underscores the importance of this chemical entity.

In the context of sustainability, (3-Nitro-2-oxo-2H-chromen-4-ylamino)-acetic acid is also being investigated for its eco-friendly applications. Green chemistry initiatives are focusing on optimizing its synthesis to reduce waste and energy consumption, addressing the global push for sustainable chemical processes. This aligns with the increasing consumer and regulatory focus on environmentally responsible practices in the chemical sector.

From a commercial perspective, the compound's CAS registry number 78795-04-7 serves as a unique identifier, facilitating its trade and regulatory compliance. Suppliers and researchers often search for this CAS number to ensure they are working with the correct substance, highlighting the importance of accurate chemical identification in global markets.

Future research directions for (3-Nitro-2-oxo-2H-chromen-4-ylamino)-acetic acid may include exploring its potential in nanotechnology and material science. Its molecular structure could be leveraged to develop smart materials or drug delivery systems, further expanding its utility beyond traditional applications. As scientific inquiry continues to evolve, this compound is poised to remain a focal point in interdisciplinary research.